Cas no 790713-33-6 (Pazopanib)

Pazopanib structure

Product Name:Pazopanib

CAS No:790713-33-6

MF:C₂₁H₂₃N₇O₂S

MW:437.518021821976

CID:842192

PubChem ID:10113978

Update Time:2025-04-19

Pazopanib Chemical and Physical Properties

Names and Identifiers

- Pazopanib
- 5-[4-[(2,3-Dimethyl-2H-indazol-6-yl)-methyl-amino]-pyrimidin-2-ylamino]-2-methyl-benzenesulfonamide
- GW 786034
- GW-786034
- CHEBI:71219
- DSSTox_CID_28659
- DSSTox_RID_82929
- GW 78603
- Pazopanib [INN]
- pazopanibum
- UNII-7RN5DR86CK
- Votrient
- 5-((4-((2,3-dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-2-yl)amino)-2-methylbenzenesulfonamide
- EX-A1241
- 5-[[4-[(2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino]-pyrimidin-2-yl]amino]-2-methyl-benzenesulfonamide
- PAZOPANIB [VANDF]
- 5-(3-((2,3-dimethyl-2H-indazol-6-yl)(methyl)amino)phenylamino)-2-methylbenzenesulfonamide
- GW786034
- HY-10208
- 5-({4-[(2,3-dimethyl-2H-indazol-6-yl)(methyl)amino]-2-pyrimidinyl}amino)-2-methylbenzenesulfonamide
- GW7 86034
- HMS3244C22
- Z1541638525
- Q-101400
- GW 786034B
- PAZOPANIB [EMA EPAR]
- NSC800839
- 5-({4-[(2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino]pyrimidin-2-yl}amino)-2-methylbenzenesulfonamide
- AB01273967-02
- AM20090659
- MFCD11616589
- CS-0269
- DTXSID8048733
- SW218082-3
- BCPP000129
- DTXCID1028659
- indazolylpyrimidine 13
- s3012
- Pazopanib [INN:BAN]
- AS-11066
- 7RN5DR86CK
- PAZOPANIB [MI]
- Benzenesulfonamide, 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methyl-
- BCP01839
- 790713-33-6
- Kinome_3790
- GW780604
- BCP9001053
- SCHEMBL588608
- JMC514632 Compound 13
- CAS-444731-52-6
- HSDB 8210
- HMS3745G05
- PAZOPANIB [WHO-DD]
- 444731-52-6
- 5-(4-((2,3-dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-2-ylamino)-2-methylbenzenesulfonamide
- Tox21_113174
- AB01273967_05
- 5-[[4-[(2,3-dimethylindazol-6-yl)-methylamino]pyrimidin-2-yl]amino]-2-methylbenzenesulfonamide
- GW-780604
- 5-[[4-[(2,3-dimethyl-2h-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methyl-benzenesulfonamide
- CUIHSIWYWATEQL-UHFFFAOYSA-N
- NSC-800839
- BD164238
- NCGC00188865-02
- BDBM26474
- FT-0684794
- A19406
- AKOS005145819
- cid_10113978
- GTPL5698
- Q7157043
- AB01273967_06
- DB06589
- NCGC00188865-01
- FT-0659928
- P-6706
- NSC752782
- NSC-752782
- NCGC00188865-10
- BRD-K74514084-003-02-7
- NSC 752782
- NCGC00188865-03
- Pazopanib- Bio-X
- HMS3244C21
- CCG-265010
- 5-({4-[(2,3-dimethyl-2H-indazol-6-yl)(methyl)amino]pyrimidin-2-yl}amino)-2-methylbenzene-1-sulfonamide
- 5-[[4-[(2,3-dimethyl-2h-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide
- Tox21_113174_1
- Benzenesulfonamide, 5-((4-((2,3-dimethyl-2H-indazol-6-yl)methylamino)-2-pyrimidinyl)amino)-2-methyl-
- AC-8522
- HMS3244D21
- Pazopanib (free base)
- AB01273967-01
- 5-[[4-[(2,3-dimethyl-6-indazolyl)-methylamino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide
- HMS3656L14
- NS00070516
- A839572
- AR-270/43507999
- CHEMBL477772
- EN300-57325
- 5-[[4-[(2,3-dimethylindazol-6-yl)-methyl-amino]pyrimidin-2-yl]amino]-2-methyl-benzenesulfonamide
- SB17290
- Inchi： 1S/C21H23N7O2S/c1-13-5-6-15(11-19(13)31(22,29)30)24-21-23-10-9-20(25-21)27(3)16-7-8-17-14(2)28(4)26-18(17)12-16/h5-12H,1-4H3,(H2,22,29,30)(H,23,24,25)
- InChI Key： CUIHSIWYWATEQL-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=CC=1C)NC1=NC=CC(=N1)N(C)C1C=CC2=C(C)N(C)N=C2C=1)(N)(=O)=O